molecular formula C20H24N6O2 B5662093 N-(isoxazol-3-ylmethyl)-1-{5-methyl-6-[(2-methylpyridin-3-yl)oxy]pyrimidin-4-yl}piperidin-4-amine

N-(isoxazol-3-ylmethyl)-1-{5-methyl-6-[(2-methylpyridin-3-yl)oxy]pyrimidin-4-yl}piperidin-4-amine

Cat. No. B5662093
M. Wt: 380.4 g/mol
InChI Key: XJCWEHZBXZNBHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of complex molecules like N-(isoxazol-3-ylmethyl)-1-{5-methyl-6-[(2-methylpyridin-3-yl)oxy]pyrimidin-4-yl}piperidin-4-amine typically involves multi-step synthetic pathways. These processes may include the condensation of pyrimidine with other heterocyclic rings, nucleophilic substitution reactions, and cyclocondensation. For example, Asghari et al. (2015) synthesized a series of compounds that could be related to the target compound by starting with the condensation of pyrimidine and triazole, followed by nucleophilic displacement and cyclocondensation, demonstrating a potential pathway for the synthesis of complex molecules involving pyrimidine rings (Asghari et al., 2015).

Molecular Structure Analysis

The molecular structure of compounds containing isoxazole, pyrimidine, and piperidine rings has been extensively studied. Crystal structure analysis provides insights into the planarity of the molecular fragments and the conformation of the rings. For instance, the analysis of the structure of compounds with similar frameworks can reveal the typical conformations and interactions within such molecules, aiding in the understanding of the spatial arrangement of the target compound's functional groups.

Chemical Reactions and Properties

Chemical reactions involving the target compound or its analogs can include reactions with amines, transformations involving the substitution of functional groups, and the formation of new heterocyclic rings through cycloaddition reactions. Yakubkene and Vainilavichyus (1998) studied the reaction of similar compounds with amines, highlighting the reactivity of the pyrimidine ring and the potential for functional group transformations (Yakubkene & Vainilavichyus, 1998).

properties

IUPAC Name

1-[5-methyl-6-(2-methylpyridin-3-yl)oxypyrimidin-4-yl]-N-(1,2-oxazol-3-ylmethyl)piperidin-4-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H24N6O2/c1-14-19(23-13-24-20(14)28-18-4-3-8-21-15(18)2)26-9-5-16(6-10-26)22-12-17-7-11-27-25-17/h3-4,7-8,11,13,16,22H,5-6,9-10,12H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XJCWEHZBXZNBHB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=CN=C1OC2=C(N=CC=C2)C)N3CCC(CC3)NCC4=NOC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24N6O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

380.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.